Cas no 1188375-37-2 (1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1188375-37-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD20524847
• CID: 2602778
• PubChem ID: 66591655
• Update Time: 2025-06-27

1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1H-[1,2,3]triazole-4-carboxylic acid
• 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid
• HBRVWQZNYJKJEF-UHFFFAOYSA-N
• Z2510258230
• 1188375-37-2
• MFCD20524847
• DS-11267
• SCHEMBL70303
• AKOS023125166
• SY198939
• AT16986
• DB-097923
• 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylicacid
• 1-cyclopropyltriazole-4-carboxylic acid
• EN300-210110

• MDL： MFCD20524847
• Inchi： 1S/C6H7N3O2/c10-6(11)5-3-9(8-7-5)4-1-2-4/h3-4H,1-2H2,(H,10,11)
• InChI Key： HBRVWQZNYJKJEF-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2CC2)N=N1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0

1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1188375-37-2)

1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1188375-37-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their unique chemical properties and biological activities. The triazole ring system is a key structural motif in many bioactive molecules, including pharmaceuticals and agrochemicals. The cyclopropyl substituent further enhances the compound's stability and reactivity, making it an attractive candidate for various applications.

The synthesis of 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a powerful and widely used method in click chemistry. This reaction is known for its high efficiency, selectivity, and mild reaction conditions, making it an ideal choice for the preparation of complex molecules. The carboxylic acid functionality at the 4-position of the triazole ring provides additional opportunities for functionalization and derivatization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Recent studies have highlighted the potential of 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The cyclopropyl substituent contributes to its ability to modulate specific inflammatory pathways, making it a promising lead compound for the development of new anti-inflammatory drugs. Additionally, studies have demonstrated that 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid has antimicrobial activity against a range of bacteria and fungi, suggesting its potential as an antimicrobial agent.

In the context of drug discovery and development, 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid has been explored as a scaffold for the design of novel therapeutic agents. Its structural flexibility and chemical stability make it an excellent starting point for structure-activity relationship (SAR) studies. Researchers have used this compound as a building block to create libraries of derivatives with optimized pharmacological properties. For example, modifications at the carboxylic acid group have led to compounds with improved solubility and bioavailability, which are crucial factors in drug development.

The biological activities of 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid are not limited to anti-inflammatory and antimicrobial effects. Recent advancements in cancer research have also identified this compound as a potential anticancer agent. Studies have shown that it can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of protein-protein interactions and the induction of apoptosis in cancer cells.

In addition to its therapeutic applications, 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid has been investigated for its use in diagnostic imaging. The triazole ring system provides a stable platform for the attachment of radiolabels or fluorescent tags, enabling its use as a probe in molecular imaging techniques such as positron emission tomography (PET) and fluorescence imaging. This application has significant implications for early disease detection and monitoring treatment efficacy.

The safety profile of 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid is another important aspect that has been studied extensively. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

In conclusion, 1-Cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1188375-37-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its importance in modern drug discovery efforts.